Cas no 630096-58-1 (1-Octyne-3,5-diol, 4,7-dimethyl-, (3S,4S,5R)-)
630096-58-1 structure
Product Name:1-Octyne-3,5-diol, 4,7-dimethyl-, (3S,4S,5R)-
CAS No:630096-58-1
MF:C10H18O2
MW:170.248723506927
CID:1643538
Update Time:2024-08-30
1-Octyne-3,5-diol, 4,7-dimethyl-, (3S,4S,5R)- Chemical and Physical Properties
Names and Identifiers
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- 1-Octyne-3,5-diol, 4,7-dimethyl-, (3S,4S,5R)-
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- Inchi: 1S/C10H18O2/c1-5-9(11)8(4)10(12)6-7(2)3/h1,7-12H,6H2,2-4H3/t8-,9-,10-/m1/s1
- InChI Key: OWOMMSUWHUGACI-OPRDCNLKSA-N
- SMILES: C#C[C@@H](O)[C@@H](C)[C@H](O)CC(C)C
Computed Properties
- Exact Mass: 170.13074
Experimental Properties
- Density: 0.979±0.06 g/cm3(Predicted)
- Boiling Point: 280.2±20.0 °C(Predicted)
- PSA: 40.46
- pka: 12.89±0.20(Predicted)
1-Octyne-3,5-diol, 4,7-dimethyl-, (3S,4S,5R)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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